Cas no 53722-16-0 (Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester)

53722-16-0 structure
Product name:Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester
Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester
- 1-[ethoxy(propoxy)phosphoryl]prop-2-en-1-ol
- Ethyl propyl (1-hydroxyprop-2-en-1-yl)phosphonate
- 53722-16-0
- DTXSID90788507
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- Inchi: InChI=1S/C8H17O4P/c1-4-7-12-13(10,11-6-3)8(9)5-2/h5,8-9H,2,4,6-7H2,1,3H3
- InChI Key: LDVSOBBEOJJDHV-UHFFFAOYSA-N
- SMILES: OC(P(=O)(OCCC)OCC)C=C
Computed Properties
- Exact Mass: 208.08651
- Monoisotopic Mass: 208.08644602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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